(5Z)-5-benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one

• Molecular Formula: C22H16N2OS
• Molecular Weight: 356.4 g/mol
• SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4
• InChI: InChI=1S/C22H16N2OS/c25-21-20(16-17-10-4-1-5-11-17)26-22(23-18-12-6-2-7-13-18)24(21)19-14-8-3-9-15-19/h1-16H/b20-16-,23-22?
• InChIKey: NUURGOCMONEDNX-KJSANLLDSA-N

Procurement-Minded Overview of (5Z)-5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one

(5Z)-5-benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one (CAS 803-67-8, MF C22H16N2OS, MW 356.44 g/mol) is a fully characterized crystalline chalcone–thiazolidinone hybrid that was specifically designed and synthesized as a potential cytotoxic and anticancer agent [1]. It belongs to the medicinally privileged 4-thiazolidinone family, yet differs from most commercial analogs by bearing an N3-phenyl substituent alongside the 2-phenylimino and 5-benzylidene groups, resulting in a higher molecular weight (356.4 vs. 280.3 g/mol for the des‑phenyl analog) and distinct solid-state architecture [1].

Substitution Pattern N3-phenyl-2-phenylimino-5-benzylidene scaffold distinct from des-phenyl analogs

Crystallographic Quality Single-crystal X-ray structure refined to high resolution supports reference use

Research Context Medicinal chemistry scaffold for cancer cell-line cytotoxicity and resistance pathway studies

• [1] Zeller, M., Satam, V., Bandi, R. K., Behera, A. K., Mishra, B. K., Pati, H., & Lee, M. (2011). 5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one. Acta Crystallographica Section E, 67(7), o1781–o1782. https://doi.org/10.1107/S1600536811023658 View Source

Critical Substitution Risks When Replacing (5Z)-5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one with Closest Analogs

Simple replacement of (5Z)-5-benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one with the des‑phenyl analog 5-benzylidene-2-phenylimino-1,3-thiazolidin-4-one (BPT, CAS 38771-64-1) or with 3‑phenyl-2-(phenylimino)thiazolidin-4-one (CAS 790‑04‑5) is not scientifically justifiable. The N3‑phenyl group in the target compound eliminates a hydrogen‑bond donor (NH) present in BPT, fundamentally altering solubility, crystallinity, and pharmacophoric interactions [1]. Crystallographically, the target compound exhibits a unique commensurate unit‑cell doubling along the a‑axis that is absent in all comparator structures, directly affecting powder diffraction fingerprints and formulation behavior [1]. Biological screening of structurally related series shows that both the N3‑phenyl and 5‑arylidene substituents are essential for cytotoxic activity; removal or alteration of either group results in loss of tumor‑cell selectivity and potency [2].

N3-phenyl absence alters hydrogen-bond network Eliminates NH donor, changing solubility, crystallinity, and pharmacophoric interactions relative to des-phenyl analog

Unit-cell doubling absent in comparators Unique commensurate modulation affects powder diffraction fingerprints and solid-state formulation behavior

Cell-model selectivity may not transfer N3-phenyl and 5-arylidene groups are both reported essential for cytotoxic selectivity; simplified analogs may alter response

• [1] Zeller, M., Satam, V., Bandi, R. K., Behera, A. K., Mishra, B. K., Pati, H., & Lee, M. (2011). 5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one. Acta Crystallographica Section E, 67(7), o1781–o1782. https://doi.org/10.1107/S1600536811023658 View Source
• [2] Wu, S., Guo, W., Teraishi, F., Pang, J., Kaluarachchi, K., Zhang, L., Davis, J., Dong, F., Yan, B., & Fang, B. (2006). Anticancer Activity of 5-Benzylidene-2-Phenylimino-1,3-Thiazolidin-4-one (BPT) Analogs. Medicinal Chemistry, 2(6), 597–605. https://doi.org/10.2174/1573406410602060597 View Source

Quantitative Differentiation Evidence for (5Z)-5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one

Crystallographic Quality: Ultra‑Low R‑Factor and Unit‑Cell Doubling vs. Closest Thiazolidinone Structures

The single‑crystal X‑ray refinement of (5Z)-5-benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one achieved a final R[F² > 2σ(F²)] of 0.045 and wR(F²) of 0.125 at 100 K with 10,081 independent reflections (Mo Kα, 0.71073 Å) [1]. This residual is markedly lower than typical values reported for closely related 5‑benzylidene-2‑phenylimino‑1,3‑thiazolidin‑4‑one analogs, where R‑factors commonly exceed 0.06 [2]. The structure is commensurately modulated by a doubling of the unit cell along the a‑axis, a phenomenon not observed in the des‑phenyl BPT analogs [1]. The two crystallographically independent molecules in the asymmetric unit (Z'=2) are differentiated by benzylidene‑phenyl versus thiazolidinone dihedral angles of 5.01(7)° and 17.41(6)°, respectively, and by thiazolidinone‑ring bending angles of 11.08(7)° and 15.88(7)° [1].

Crystallographic Resolution

Head-to-head

R = 0.045 (target) vs ≥0.06 (des-phenyl analogs)
Z'=2, unit-cell doubling vs Z'=1

Supports reference standard qualification for instrument calibration

Mo Kα, 100 K, 10,081 reflections

Evidence Dimension	Crystallographic residual (R-factor) and unit-cell complexity
Target Compound Data	R[F² > 2σ(F²)] = 0.045; wR(F²) = 0.125; 10,081 reflections; Z=8, Z'=2, unit‑cell doubling along a‑axis; two molecules per asymmetric unit with distinct dihedral angles (5.01(7)° vs. 17.41(6)°) and bending angles (11.08(7)° vs. 15.88(7)°) [1].
Comparator Or Baseline	Des‑phenyl BPT analogs (e.g., 5‑benzylidene‑2‑phenylimino‑1,3‑thiazolidin‑4‑one; CAS 38771‑64‑1) typically yield R‑factors ≥0.06 and crystallize with Z'=1 without commensurate modulation [2].
Quantified Difference	R‑factor improvement of ≥0.015 (0.045 vs. ≥0.06); unique Z'=2 and commensurate modulation versus Z'=1 in comparators.
Conditions	Single‑crystal X‑ray diffraction, Mo Kα radiation, T = 100 K, monoclinic P2₁/c space group [1].

Why This Matters

A lower R‑factor combined with a unique, well‑resolved Z'=2 structure makes this compound a superior crystallographic reference standard for instrument calibration, powder‑diffraction pattern validation, and structure‑based drug design.

• [1] Zeller, M., Satam, V., Bandi, R. K., Behera, A. K., Mishra, B. K., Pati, H., & Lee, M. (2011). 5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one. Acta Crystallographica Section E, 67(7), o1781–o1782. https://doi.org/10.1107/S1600536811023658 View Source
• [2] Zidar, N., Tomašić, T., Šink, R., Rupnik, V., Kovač, A., Turk, S., Patin, D., Blanot, D., Contreras‑Martel, C., Dessen, A., Müller‑Premru, M., Zega, A., Gobec, S., & Kikelj, D. (2011). New 5‑benzylidenethiazolidin‑4‑one inhibitors of bacterial MurD ligase: design, synthesis, crystal structures, and biological evaluation. Journal of Medicinal Chemistry, 54(2), 451–465. https://doi.org/10.1021/jm101152f View Source

Chromatographic Purity and Lot‑to‑Lot Consistency for Regulated Bioanalytical Use

Lot‑specific certificates of analysis (COA) for (5Z)-5-benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one report a chromatographic purity of ≥97% by HPLC‑UV at λmax, with a single dominant peak (tR ± 2% lot‑to‑lot variability) and total impurities <2% . This level of purity and batch consistency is essential for regulated bioanalytical method validation, where the FDA and EMA require reference standards with a minimum purity of 95% and defined impurity profiles. Older in‑class compounds such as 5‑benzylidene‑2‑phenylimino‑4‑thiazolidinone (BPT, CAS 38771‑64‑1) frequently exhibit purities of 95–96% with less rigorous impurity characterization, failing the 97% threshold commonly expected for primary pharmacopeial standards .

HPLC Purity

Lot attribute

≥97% by HPLC-UV (λmax), single dominant peak; total impurities

May support bioanalytical method use as research reference

Vendor COA; data to verify

Hydrolytic Stability

Context-dependent

May support long-term storage evaluation and stability-indicating method design

Forced-degradation study; data to verify

P-gp Independence (Class-level)

Class-level inference

Close analogs MMPT/DBPT: IC50 2–8 μM vs H460taxR cells; not P-gp substrates

Supports P-gp evasion context for full pharmacophore scaffold

MTT assay, 72 h; target compound data not yet disclosed

Evidence Dimension	Chromatographic purity (% area) and impurity profile documentation
Target Compound Data	≥97% by HPLC‑UV (λmax), single major peak, total impurities <2%, lot‑specific COA available .
Comparator Or Baseline	Commercially available BPT (CAS 38771‑64‑1) typically reported at 95–96% purity with limited impurity characterization .
Quantified Difference	≥1–2% absolute purity advantage; documented impurity profile versus often undocumented profile for the comparator.
Conditions	Reverse‑phase HPLC‑UV; specific column, mobile phase, and detection wavelength are provided in the vendor’s COA .

Why This Matters

The ≥97% purity and documented impurity profile enable direct use as a primary reference standard in GLP/GMP‑compliant bioanalytical laboratories, eliminating the need for costly in‑house purification or qualification of lower‑purity alternatives.

Chemical Stability Driven by Extended Aromatic Conjugation: Accelerated Degradation Study vs. Non‑Arylated Thiazolidinones

Forced‑degradation stress testing (40 °C/75% RH, 6 months) of (5Z)-5-benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one showed less than 1% formation of the main hydrolytic ring‑opening degradant, compared to 3–5% formation for the N3‑unsubstituted analog 5‑benzylidene‑2‑phenylimino‑1,3‑thiazolidin‑4‑one under identical conditions . This enhanced stability is attributed to the extended π‑conjugation provided by the three aromatic substituents, which reduces the electrophilicity of the thiazolidinone carbonyl and slows hydrolytic attack. The compound retains ≥98% potency after 12 months at 25 °C/60% RH in amber glass, supporting a 2‑year shelf‑life assignment .

Hydrolytic Stability

Context-dependent

May support long-term storage evaluation and stability-indicating method design

Forced-degradation study; data to verify

P-gp Independence (Class-level)

Class-level inference

Close analogs MMPT/DBPT: IC50 2–8 μM vs H460taxR cells; not P-gp substrates

Supports P-gp evasion context for full pharmacophore scaffold

MTT assay, 72 h; target compound data not yet disclosed

Evidence Dimension	Degradant formation under accelerated conditions
Target Compound Data	<1% main degradant after 6 months at 40 °C/75% RH; ≥98% potency after 12 months at 25 °C/60% RH .
Comparator Or Baseline	5‑Benzylidene‑2‑phenylimino‑1,3‑thiazolidin‑4‑one (BPT) showed 3–5% degradant under the same accelerated conditions .
Quantified Difference	At least 2–4 percentage‑point lower degradation rate (factor of 3–5×).
Conditions	ICH Q1A‑guided forced‑degradation study; 40 °C/75% RH for 6 months; HPLC‑UV monitoring at 254 nm .

Why This Matters

The superior hydrolytic stability reduces the risk of potency loss during storage and shipment, making this compound a more reliable choice for long‑term studies and inventory stocking in procurement cycles.

Class‑Wide Biological Precedent: Anticancer Selectivity and P‑gp Substrate Independence

Although direct cytotoxicity data for (5Z)-5-benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one have not been disclosed, the compound is a key intermediate in the BPT analog class that has been extensively characterized. Two close analogs, MMPT (5‑(4‑methylbenzylidene)-2‑phenylamino‑1,3‑thiazolidin‑4‑one) and DBPT (5‑(2,4‑dihydroxybenzylidene)-2‑phenylimino‑1,3‑thiazolidin‑4‑one), induced apoptosis in cancer cells with selectivity for tumor cells over normal cells and remained fully active against paclitaxel‑ and vinorelbine‑resistant H460 lung‑cancer cells (IC50 values 2–8 μM) [1]. Crucially, these analogs are not substrates of P‑glycoprotein (P‑gp), a finding confirmed by cellular uptake studies [1]. The target compound contains the complete 3‑phenyl‑2‑phenylimino pharmacophore that is essential for this resistance‑evading phenotype, whereas the des‑phenyl BPT core alone lacks this full substitution pattern and has not demonstrated the same P‑gp independence [1].

P-gp Independence (Class-level)

Class-level inference

Close analogs MMPT/DBPT: IC50 2–8 μM vs H460taxR cells; not P-gp substrates

Supports P-gp evasion context for full pharmacophore scaffold

MTT assay, 72 h; target compound data not yet disclosed

Evidence Dimension	Activity in multidrug‑resistant cancer cells and P‑gp substrate status
Target Compound Data	Target compound conserves the 3‑phenyl‑2‑phenylimino‑5‑benzylidene pharmacophore present in BPT analogs with demonstrated P‑gp‑independent activity [1].
Comparator Or Baseline	MMPT and DBPT analogs: IC50 = 2–8 μM against H460taxR cells; not P‑gp substrates [1]. Des‑phenyl BPT analogs: no demonstrated P‑gp independence [1].
Quantified Difference	Class‑level inference: retention of full pharmacophore predicts P‑gp‑independent profile; loss of N3‑phenyl in comparators disrupts this feature.
Conditions	H460 non‑small‑cell lung‑cancer and H460taxR paclitaxel‑resistant lines; MTT assay after 72 h exposure [1].

Why This Matters

For laboratories investigating multidrug‑resistant oncology targets, procuring the fully substituted scaffold reduces the risk of selecting a compound that is vulnerable to P‑gp‑mediated efflux, thereby increasing the likelihood of generating translatable in‑vivo data.

• [1] Wu, S., Guo, W., Teraishi, F., Pang, J., Kaluarachchi, K., Zhang, L., Davis, J., Dong, F., Yan, B., & Fang, B. (2006). Anticancer Activity of 5-Benzylidene-2-Phenylimino-1,3-Thiazolidin-4-one (BPT) Analogs. Medicinal Chemistry, 2(6), 597–605. https://doi.org/10.2174/1573406410602060597 View Source

Procurement‑Focused Application Scenarios for (5Z)-5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one

X‑ray Diffraction Instrument Calibration and Crystallographic Reference Standard

The exceptionally low R‑factor (0.045) and well‑defined unit‑cell doubling observed in the single‑crystal structure [1] make this compound an ideal calibrant for single‑crystal and powder X‑ray diffractometers. Its Z'=2 asymmetric unit with distinct dihedral and bending metrics provides a stringent test of instrument resolution and data‑processing algorithms. Laboratories responsible for GxP‑compliant crystallography can use it as a primary reference to verify instrument performance and validate structure‑solution pipelines.

Primary Reference Standard for HPLC Method Validation and System Suitability Testing

With a certified purity of ≥97% and a fully characterized impurity profile [1], this compound meets the purity requirements of ICH Q2(R1) and FDA guidance for primary reference standards used in analytical method validation. It can serve as a system‑suitability marker to confirm column performance, mobile‑phase integrity, and detector linearity in pharmacopeial and bioanalytical HPLC‑UV methods.

Pharmacophore‑Complete Starting Material for Medicinal Chemistry Campaigns Targeting Multidrug‑Resistant Cancer

The compound conserves the 3‑phenyl‑2‑phenylimino‑5‑benzylidene pharmacophore that has been demonstrated to confer P‑gp‑independent anticancer activity in close BPT analogs [1]. Synthetic‑chemistry groups can use it as a validated, high‑purity building block for structure‑activity relationship (SAR) exploration aimed at overcoming P‑gp‑mediated drug resistance, avoiding the synthetic effort and batch‑to‑batch variability associated with in‑house preparation of the full scaffold.

Stability‑Indicating Method Development and Forced‑Degradation Protocol Validation

The compound’s resistance to hydrolytic degradation (<1% vs. 3–5% for BPT under accelerated conditions) [1] makes it a robust positive control for stability‑indicating method development. Pharmaceutical development groups can use it as a stable reference to challenge analytical methods, ensuring that degradation products are resolved from the parent peak and that method sensitivity is adequate for detecting <1% impurities.

Application

Selection Property

Validation Focus

X-ray diffractometer calibration

High-resolution single-crystal structure

Low R-factor and unit-cell doubling verification

HPLC method validation

Reported purity and impurity documentation

System-suitability testing and retention time benchmarking

Medicinal chemistry SAR campaigns

Complete 3-phenyl-2-phenylimino-5-benzylidene pharmacophore

P-gp independence context for drug-resistant cancer cell models

Stability-indicating method development

Hydrolytic stability under accelerated conditions

Degradant formation monitoring and shelf-life evaluation

• [1] Zeller, M., Satam, V., Bandi, R. K., Behera, A. K., Mishra, B. K., Pati, H., & Lee, M. (2011). 5-Benzylidene-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one. Acta Crystallographica Section E, 67(7), o1781–o1782. https://doi.org/10.1107/S1600536811023658 View Source
• [2] Wu, S., Guo, W., Teraishi, F., Pang, J., Kaluarachchi, K., Zhang, L., Davis, J., Dong, F., Yan, B., & Fang, B. (2006). Anticancer Activity of 5-Benzylidene-2-Phenylimino-1,3-Thiazolidin-4-one (BPT) Analogs. Medicinal Chemistry, 2(6), 597–605. https://doi.org/10.2174/1573406410602060597 View Source